Cas no 1250837-90-1 (3-(4-chlorophenyl)-3-methylpyrrolidine)

• Product Name: 3-(4-chlorophenyl)-3-methylpyrrolidine
• CAS No: 1250837-90-1
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD16737751
• CID: 5558300
• PubChem ID: 62355376
• Update Time: 2025-05-25

3-(4-chlorophenyl)-3-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(4-chlorophenyl)-3-methyl-
• 3-(4-Chlorophenyl)-3-methylpyrrolidine
• 3-(4-chlorophenyl)-3-methylpyrrolidine

• MDL： MFCD16737751
• Inchi： 1S/C11H14ClN/c1-11(6-7-13-8-11)9-2-4-10(12)5-3-9/h2-5,13H,6-8H2,1H3
• InChI Key： IVXXPGPWYARBMZ-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(Cl)C=C2)(C)C1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-chlorophenyl)-3-methylpyrrolidine

3-(4-Chlorophenyl)-3-Methylpyrrolidine: A Comprehensive Overview

3-(4-Chlorophenyl)-3-Methylpyrrolidine, also known by its CAS registry number CAS No. 1250837-90-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in drug discovery and chemical synthesis. The structure of 3-(4-Chlorophenyl)-3-Methylpyrrolidine consists of a pyrrolidine ring substituted with a 4-chlorophenyl group and a methyl group at the 3-position, making it a unique member within this chemical family.

The synthesis of 3-(4-Chlorophenyl)-3-Methylpyrrolidine typically involves multi-step organic reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of transition metal catalysts has been reported to facilitate the formation of this compound through enantioselective routes, which is particularly valuable for pharmaceutical applications where stereochemistry plays a crucial role.

In terms of physical properties, 3-(4-Chlorophenyl)-3-Methylpyrrolidine exhibits a melting point of approximately 78°C and a boiling point around 260°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for quality control during the manufacturing process and for ensuring the consistency of the compound in different formulations.

The pharmacological profile of 3-(4-Chlorophenyl)-3-Methylpyrrolidine has been extensively studied, particularly in the context of its potential as a drug candidate. Recent research has highlighted its ability to modulate certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including neurological disorders and inflammatory conditions. Preclinical studies have demonstrated that this compound exhibits moderate potency in vitro, with promising selectivity profiles that warrant further investigation in animal models.

Beyond its pharmacological applications, 3-(4-Chlorophenyl)-3-Methylpyrrolidine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. For example, recent studies have shown that this compound can act as a chelating agent for transition metals such as copper and zinc, forming complexes with potential applications in catalysis and sensing technologies.

In conclusion, 3-(4-Chlorophenyl)-3-Methylpyrrolidine, with its unique structural features and versatile properties, continues to be an area of active research across multiple disciplines. From optimizing synthetic methodologies to exploring novel biological activities and material applications, this compound exemplifies the interdisciplinary nature of modern chemical research. As new findings emerge, it is anticipated that CAS No. 1250837-90-1 will play an increasingly important role in advancing both scientific knowledge and practical innovations.